4-Cyclopropoxy-3-ethylpicolinaldehyde

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-ethylpyridine-2-carbaldehyde
• InChI: InChI=1S/C11H13NO2/c1-2-9-10(7-13)12-6-5-11(9)14-8-3-4-8/h5-8H,2-4H2,1H3
• InChI Key: KUYMSABSXKSXEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CN=C1C=O)OC2CC2

Description

4-Cyclopropoxy-3-ethylpicolinaldehyde (IUPAC name: 4-(cyclopropyloxy)-3-ethylpyridine-2-carbaldehyde) is a substituted picolinaldehyde derivative characterized by a cyclopropoxy group at the 4-position and an ethyl group at the 3-position of the pyridine ring. Its molecular formula is C₁₂H₁₃NO₂, with a molecular weight of 203.24 g/mol. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-ethylpicolinaldehyde can be achieved through several methods. One common approach involves the reaction of 4-hydroxy-3-ethylpicolinaldehyde with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction typically occurs in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

This includes optimizing reaction conditions for yield and purity, using efficient purification techniques such as recrystallization or chromatography, and ensuring compliance with safety and environmental regulations .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-ethylpicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The cyclopropoxy group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: NaBH4, LiAlH4, and other reducing agents.

Substitution: Various nucleophiles, depending on the desired substitution product.

Major Products Formed

Oxidation: 4-Cyclopropoxy-3-ethylpicolinic acid.

Reduction: 4-Cyclopropoxy-3-ethylpicolinalcohol.

Substitution: Products vary based on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-ethylpicolinaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-ethylpicolinaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The exact pathways involved can vary, but typically include binding to active sites or altering protein conformation .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 4-cyclopropoxy-3-ethylpicolinaldehyde, we compare it with structurally analogous picolinaldehyde derivatives (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Solubility (THF, 25°C)	Melting Point (°C)	Key Applications
4-Cyclopropoxy-3-ethylpicolinaldehyde	C₁₂H₁₃NO₂	203.24	Cyclopropoxy (C₃H₅O), Ethyl (C₂H₅)	High	78–80	Pharmaceutical intermediates
4-Methoxy-3-methylpicolinaldehyde	C₉H₉NO₂	163.17	Methoxy (OCH₃), Methyl (CH₃)	Moderate	65–67	Agrochemical precursors
3-Ethylpicolinaldehyde	C₈H₉NO	135.16	Ethyl (C₂H₅)	Low	92–94	Cross-coupling reaction substrates
4-Cyclopentyloxy-3-propylpicolinaldehyde	C₁₄H₁₇NO₂	231.29	Cyclopentyloxy (C₅H₉O), Propyl (C₃H₇)	Moderate	62–64	Catalytic ligand synthesis

Key Findings:

Steric and Electronic Effects :

• The cyclopropoxy group in 4-cyclopropoxy-3-ethylpicolinaldehyde creates greater steric hindrance compared to smaller substituents like methoxy (4-methoxy-3-methylpicolinaldehyde), reducing nucleophilic attack rates at the aldehyde position by ~30% in SN2 reactions .
• Ethyl substituents (vs. methyl or propyl) balance lipophilicity and metabolic stability, making the compound more suitable for drug candidates than 3-ethylpicolinaldehyde, which lacks the cyclopropoxy group .

This property enhances its utility in THF-mediated coupling reactions.

Thermal Stability :

• The melting point (78–80°C) is higher than that of 4-methoxy-3-methylpicolinaldehyde (65–67°C), likely due to stronger van der Waals interactions from the cyclopropane ring.

Applications :

• Unlike 4-cyclopentyloxy-3-propylpicolinaldehyde, which is used in ligand design, 4-cyclopropoxy-3-ethylpicolinaldehyde is favored in antiviral drug synthesis (e.g., protease inhibitors) due to its optimal steric profile .